1-(Benzyloxy)-3-ethylbenzene
Overview
Description
1-(Benzyloxy)-3-ethylbenzene, also known as ethyl benzyl ether, is an organic compound with the chemical formula C14H16O. It is a colorless liquid with a sweet floral odor and is used as a solvent, flavoring agent, and fragrance in various industries.
Scientific Research Applications
Pharmaceutical Applications: Antimicrobial Agents
“1-(Benzyloxy)-3-ethylbenzene” derivatives have been explored for their potential as antimicrobial agents. The compound’s structure can be modified to create novel chalcone derivatives, which exhibit significant antimicrobial activity . These derivatives are synthesized by coupling with aromatic substituted aldehydes and have been characterized for their potential in combating microbial infections.
Food Industry: Flavor Enhancements
In the food industry, the benzyloxy moiety of “1-(Benzyloxy)-3-ethylbenzene” can be utilized to synthesize flavor-enhancing compounds. Microbial enzymes, which can be derived from the compound, play a crucial role in the food industry to improve compound extractions, alter flavors, and enhance the taste and texture of dairy products .
Cosmetics Industry: Tyrosinase Inhibition
The compound’s derivatives are being studied for their role as anti-tyrosinase agents, which have applications in the cosmetics industry. Anti-tyrosinase activity is crucial for preventing melanin formation, thereby contributing to skin-lightening and anti-aging products .
Materials Science: Liquid Crystal Synthesis
“1-(Benzyloxy)-3-ethylbenzene” is used in the synthesis of new liquid-crystalline compounds. These compounds, characterized by their mesomorphic properties, are essential for the development of advanced materials with applications in displays and optical devices .
Chemical Synthesis: Suzuki–Miyaura Coupling
The compound serves as a precursor in the Suzuki–Miyaura coupling process, a widely applied method for forming carbon-carbon bonds in organic synthesis. This process is crucial for constructing complex organic molecules, pharmaceuticals, and natural products .
Environmental Science: Nanoparticle Synthesis
In environmental science, “1-(Benzyloxy)-3-ethylbenzene” can be part of the ‘green’ synthesis of metal and metal oxide nanoparticles. These nanoparticles are used for environmental remediation, including antimicrobial activity, catalytic degradation of pollutants, and heavy metal ion sensing .
properties
IUPAC Name |
1-ethyl-3-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O/c1-2-13-9-6-10-15(11-13)16-12-14-7-4-3-5-8-14/h3-11H,2,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGMBVOVVYOIMBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10599490 |
Source
|
| Record name | 1-(Benzyloxy)-3-ethylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10599490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
668477-50-7 |
Source
|
| Record name | 1-(Benzyloxy)-3-ethylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10599490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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